Cas no 150350-28-0 (3-(tritylthio)propanal)

3-(Tritylthio)propanal is a protected thiolaldehyde compound featuring a trityl (triphenylmethyl) group bound to a sulfur atom, which stabilizes the reactive thiol functionality. This reagent is particularly valuable in organic synthesis, where it serves as a versatile intermediate for the controlled introduction of thiol or aldehyde groups in multi-step reactions. The trityl group offers selective deprotection under mild acidic conditions, enabling precise functionalization without disrupting other sensitive moieties. Its stability under basic conditions and compatibility with various reaction conditions make it a useful building block for constructing complex molecules, particularly in peptide and polymer chemistry. The compound’s crystalline form facilitates handling and storage.
3-(tritylthio)propanal structure
3-(tritylthio)propanal structure
Product Name:3-(tritylthio)propanal
CAS No:150350-28-0
MF:C22H20OS
MW:332.458604812622
MDL:MFCD18909643
CID:1322979
PubChem ID:19739683
Update Time:2025-10-29

3-(tritylthio)propanal Chemical and Physical Properties

Names and Identifiers

    • 3-(tritylthio)propanal
    • 3-tritylsulfanylpropanal
    • Propanal, 3-[(triphenylmethyl)thio]-
    • SCHEMBL1526445
    • DTXSID00599469
    • CS-0060496
    • ATCUEUQVJVXGLH-UHFFFAOYSA-N
    • AKOS027338532
    • A908606
    • 150350-28-0
    • 3-[(Triphenylmethyl)sulfanyl]propanal
    • AS-62730
    • DA-21051
    • MDL: MFCD18909643
    • Inchi: 1S/C22H20OS/c23-17-10-18-24-22(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-17H,10,18H2
    • InChI Key: ATCUEUQVJVXGLH-UHFFFAOYSA-N
    • SMILES: S(CCC=O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 332.1236
  • Monoisotopic Mass: 332.12348643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 17.07

3-(tritylthio)propanal Security Information

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Additional information on 3-(tritylthio)propanal

3-(Tritylthio)Propanal: A Versatile Compound in Modern Chemical and Pharmaceutical Research

CAS No. 150350-28-0, known as 3-(tritylthio)propanal, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive tritylthio functional group and aldehyde moiety, offers a wide range of applications in synthetic chemistry, drug discovery, and biological studies. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, properties, and recent advancements in the research and application of 3-(tritylthio)propanal.

The chemical structure of 3-(tritylthio)propanal is defined by its trityl (triphenylmethyl) group attached to a thioether linkage, followed by a propyl chain terminating in an aldehyde functional group. The trityl group is known for its stability and ease of removal under mild conditions, making it an excellent protecting group in organic synthesis. The thioether linkage provides additional reactivity and versatility, while the aldehyde group serves as a key functional handle for further derivatization.

The synthesis of 3-(tritylthio)propanal can be achieved through various routes. One common method involves the reaction of 3-mercaptopropanal with triphenylmethyl chloride (TrCl) in the presence of a base such as triethylamine (Et3N). This reaction proceeds via nucleophilic substitution, forming the desired product with high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems to enhance efficiency and reduce waste.

In terms of physical properties, 3-(tritylthio)propanal is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane (DCM), ethyl acetate (EtOAc), and tetrahydrofuran (THF). The compound's stability under various conditions has been extensively studied, and it has been found to be stable at room temperature but may degrade under acidic or basic conditions. This stability makes it suitable for long-term storage and use in laboratory settings.

The reactivity of 3-(tritylthio)propanal is primarily centered around its aldehyde and thioether functionalities. The aldehyde group can undergo a variety of reactions, including nucleophilic addition, aldol condensation, and Wittig reactions. These reactions are crucial for the synthesis of complex organic molecules and natural products. The thioether linkage can participate in sulfur-based reactions such as oxidation to sulfoxides or sulfones, which are important for generating diverse chemical structures.

In medicinal chemistry, 3-(tritylthio)propanal has shown promise as a building block for the development of novel drugs. Its unique combination of functional groups allows for the design of molecules with specific biological activities. For example, recent studies have explored the use of 3-(tritylthio)propanal-derived compounds in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These compounds have demonstrated neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

Beyond its applications in drug discovery, 3-(tritylthio)propanaltritylthio)propanal can be tailored to release their active forms under specific physiological conditions, enhancing their therapeutic efficacy while minimizing side effects.

In biological studies, 3-(< strong >tritylthio)propanal has been investigated for its potential as a tool compound in cell biology research. Its ability to interact with specific cellular targets makes it valuable for studying protein-protein interactions, signal transduction pathways, and other cellular processes. Recent advancements in high-throughput screening technologies have facilitated the identification of novel targets for 3-(< strong >tritylthio)propanal-derived compounds, opening new avenues for drug discovery.

The environmental impact of 3-(< strong >tritylthio)propanal is another important consideration in its use and development. While the compound itself is not classified as hazardous or toxic under current regulations, its production and disposal must adhere to strict environmental standards to minimize any potential ecological risks. Green chemistry principles are increasingly being applied to ensure sustainable practices throughout the lifecycle of this compound.

In conclusion, 3-(< strong >tritylthio)propanal (CAS No. 150350-28-0) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists, medicinal chemists, and biologists alike. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in modern scientific endeavors.

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